5-{3-[(Diethylamino)carbonyl]anilino}-5-oxopentanoic acid

• IUPAC Name: 5-[3-(diethylcarbamoyl)anilino]-5-oxopentanoic acid
• InChI: InChI=1S/C16H22N2O4/c1-3-18(4-2)16(22)12-7-5-8-13(11-12)17-14(19)9-6-10-15(20)21/h5,7-8,11H,3-4,6,9-10H2,1-2H3,(H,17,19)(H,20,21)
• InChI Key: PAKNSOTVIKMYNE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC(=CC=C1)NC(=O)CCCC(=O)O
• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol

Description

5-{3-[(Diethylamino)carbonyl]anilino}-5-oxopentanoic acid is a chemical compound with the molecular formula C16H22N2O4. It has a molecular weight of 306.36. This compound is used for proteomics research.

Molecular Structure Analysis

The InChI code for this compound is 1S/C16H22N2O4/c1-3-18(4-2)16(22)12-7-5-8-13(11-12)17-14(19)9-6-10-15(20)21/h5,7-8,11H,3-4,6,9-10H2,1-2H3,(H,17,19)(H,20,21). This code provides a specific description of the molecular structure of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight, which is 306.36, and its molecular formula, which is C16H22N2O4.

Scientific Research Applications

Precursor in Biosynthesis

5-Amino-4-oxopentanoic acid, a compound related to 5-{3-[(Diethylamino)carbonyl]anilino}-5-oxopentanoic acid, is a precursor in the biosynthesis of biologically active porphyrins such as chlorophyll, bacteriochlorophyll, and heme. These systems are essential in various biological processes including photosynthesis, oxygen transport, and electron transport. A scheme to prepare any isotopomer of 5-aminolevulinic acid with high yield was described, highlighting its significance in scientific research and potential applications in studying and manipulating these biological systems (Shrestha‐Dawadi & Lugtenburg, 2003).

Electrosynthesis

The electrosynthesis of 5-amino-4-oxopentanoic acid hydrochloride was investigated, demonstrating the potential of electrochemical methods in synthesizing related compounds. The study assessed various factors such as cathode material, temperature, and solvent concentration, impacting the yield and quality of the compound. This research offers insights into optimizing conditions for the efficient synthesis of related amino acids, which can be crucial in various biochemical and industrial applications (Konarev, Lukyanets & Negrimovskii, 2007).

Bioactive Compounds from Pineapple Fruit

Research on pineapple fruit isolated two sulfur-containing compounds structurally related to 5-{3-[(Diethylamino)carbonyl]anilino}-5-oxopentanoic acid. These compounds exhibited inhibitory activities against tyrosinase, indicating potential as anti-browning agents in food and cosmetic applications for skin whitening. This study underscores the importance of such compounds in food science and cosmetology (Zheng et al., 2010).

Safety and Hazards

This compound is labeled as an irritant. For more detailed safety information, please refer to the Material Safety Data Sheet (MSDS) provided by the supplier.